Cas no 897043-47-9 (tert-butyl 3-hydroxy-4-(prop-2-en-1-yl)pyrrolidine-1-carboxylate)

• Product Name: tert-butyl 3-hydroxy-4-(prop-2-en-1-yl)pyrrolidine-1-carboxylate
• CAS No: 897043-47-9
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• CID: 1091617
• PubChem ID: 20780852
• Update Time: 2025-05-26

tert-butyl 3-hydroxy-4-(prop-2-en-1-yl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-allyl-4-hydroxypyrrolidine-1-carboxylate
• tert-butyl 3-hydroxy-4-prop-2-enylpyrrolidine-1-carboxylate
• tert-butyl 3-hydroxy-4-(prop-2-en-1-yl)pyrrolidine-1-carboxylate
• EN300-1439984
• tert-butyl3-allyl-4-hydroxypyrrolidine-1-carboxylate
• AM807569
• SB46521
• SCHEMBL5993395
• 897043-47-9
• SY392373
• (3R,4R)-tert-Butyl 3-allyl-4-hydroxypyrrolidine-1-carboxylate
• (3R,4S)-4-Allyl-1-Boc-pyrrolidin-3-ol
• DB-173741

• Inchi： 1S/C12H21NO3/c1-5-6-9-7-13(8-10(9)14)11(15)16-12(2,3)4/h5,9-10,14H,1,6-8H2,2-4H3
• InChI Key： XWAFVZGCUNQYNV-UHFFFAOYSA-N
• SMILES： OC1CN(C(=O)OC(C)(C)C)CC1CC=C

Computed Properties

• Exact Mass: 227.15214353g/mol
• Monoisotopic Mass: 227.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 49.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on tert-butyl 3-hydroxy-4-(prop-2-en-1-yl)pyrrolidine-1-carboxylate

Introduction to Tert-butyl 3-hydroxy-4-(prop-2-en-1-yl)pyrrolidine-1-carboxylate (CAS No. 897043-47-9)

Tert-butyl 3-hydroxy-4-(prop-2-en-1-yl)pyrrolidine-1-carboxylate, a compound with the CAS number 897043-47-9, is a significant molecule in the field of chemical and pharmaceutical research. This compound belongs to a class of pyrrolidine derivatives that have garnered considerable attention due to their diverse biological activities and potential applications in drug development.

The molecular structure of tert-butyl 3-hydroxy-4-(prop-2-en-1-yl)pyrrolidine-1-carboxylate features a pyrrolidine core substituted with a tert-butyl group, a hydroxyl group, and an allyl group. This unique arrangement of functional groups makes it a versatile scaffold for designing molecules with specific pharmacological properties. The presence of the hydroxyl group and the allyl group, in particular, suggests potential interactions with biological targets such as enzymes and receptors, which are crucial for drug efficacy.

In recent years, there has been growing interest in pyrrolidine derivatives due to their role as intermediates in the synthesis of various bioactive compounds. The tert-butyl group enhances the metabolic stability of the molecule, making it an attractive candidate for further development. Additionally, the hydroxyl and allyl groups provide opportunities for further functionalization, allowing chemists to tailor the properties of the compound to specific needs.

One of the most compelling aspects of tert-butyl 3-hydroxy-4-(prop-2-en-1-yl)pyrrolidine-1-carboxylate is its potential in the development of novel therapeutic agents. Current research indicates that this compound may exhibit inhibitory activity against various enzymes and receptors involved in diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, studies have shown that pyrrolidine derivatives can modulate the activity of kinases and other enzymes that are aberrantly expressed in tumor cells.

The allyl group in the molecule also opens up possibilities for exploring its reactivity in cross-coupling reactions, which are fundamental to modern synthetic organic chemistry. These reactions allow for the efficient construction of complex molecular architectures, enabling the creation of new drug candidates with tailored pharmacokinetic profiles. The tert-butyl group, while primarily serving as a steric shield, can also influence the conformational flexibility of the molecule, which is critical for binding to biological targets.

Recent advancements in computational chemistry have further enhanced our understanding of how tert-butyl 3-hydroxy-4-(prop-2-en-1-yl)pyrrolidine-1-carboxylate interacts with biological systems. Molecular modeling techniques have been employed to predict binding affinities and identify key interaction points with potential drug targets. These insights have guided experimental efforts to optimize the compound's pharmacological properties.

In addition to its pharmaceutical applications, this compound has shown promise in material science. The unique structural features of pyrrolidine derivatives make them suitable candidates for developing new materials with enhanced properties. For example, they can be incorporated into polymers to improve thermal stability or used as ligands in catalytic systems.

The synthesis of tert-butyl 3-hydroxy-4-(prop-2-en-1-yl)pyrrolidine-1-carboxylate presents both challenges and opportunities for synthetic chemists. The need for precise control over reaction conditions and stereochemistry is paramount to achieving high yields and purity. However, recent developments in synthetic methodologies have made it possible to access complex pyrrolidine derivatives more efficiently than ever before.

The role of this compound in medicinal chemistry is further underscored by its potential as a building block for more complex molecules. By modifying specific functional groups or introducing new ones, chemists can generate libraries of derivatives with diverse biological activities. This approach has been successfully applied in high-throughput screening campaigns to identify novel lead compounds.

The future prospects for tert-butyl 3-hydroxy-4-(prop-2-en-1-yl)pyrrolidine-1-carboxylate are bright, thanks to ongoing research efforts aimed at expanding its applications. As our understanding of biological systems continues to grow, so does the demand for innovative molecules like this one. Whether used as an intermediate in drug synthesis or as a starting point for material science innovations, this compound represents a valuable asset in the chemical toolbox.